Cas no 2375268-13-4 (3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride)

3-(1-Amino-2,2-dimethylpropyl)benzoic acid hydrochloride is a chemically stable, crystalline compound featuring a benzoic acid backbone substituted with a sterically hindered aminoalkyl group. The hydrochloride salt enhances solubility in polar solvents, facilitating its use in synthetic applications. The tert-butyl-like aminoalkyl moiety imparts steric hindrance, which can influence reactivity and selectivity in organic transformations. This compound is particularly valuable as a building block in pharmaceutical and agrochemical synthesis, where its structural rigidity and functional group compatibility are advantageous. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling and storage under anhydrous conditions are recommended to maintain stability.
3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride structure
2375268-13-4 structure
Product Name:3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride
CAS No:2375268-13-4
MF:C12H18ClNO2
MW:243.729822635651
CID:6285109
PubChem ID:145867143
Update Time:2025-06-30

3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-7427958
    • 3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride
    • 2375268-13-4
    • 3-(1-amino-2,2-dimethylpropyl)benzoic acid hydrochloride
    • Inchi: 1S/C12H17NO2.ClH/c1-12(2,3)10(13)8-5-4-6-9(7-8)11(14)15;/h4-7,10H,13H2,1-3H3,(H,14,15);1H
    • InChI Key: GBZGUZBFIUXFLF-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1=CC=CC(=C1)C(C(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 243.1026065g/mol
  • Monoisotopic Mass: 243.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride Pricemore >>

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Additional information on 3-(1-Amino-2,2-dimethylpropyl)benzoic acid;hydrochloride

3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride: A Comprehensive Overview

The compound 3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride (CAS No. 2375268-13-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzoic acid moiety serves as the core structure, while the 1-amino-2,2-dimethylpropyl group introduces interesting functional characteristics. Recent studies have highlighted its role in various biological systems, making it a subject of intense research.

Benzoic acid derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmacological applications. Researchers have explored its potential as a precursor for more complex molecules, particularly in the synthesis of bioactive compounds.

One of the most notable aspects of 3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride is its ability to act as a building block in peptide synthesis. The presence of an amino group allows for the formation of amide bonds, which are critical in constructing peptides and proteins. This property has been leveraged in recent studies to develop novel peptide-based drugs with enhanced bioavailability and efficacy.

Moreover, the compound's dimethylpropyl group contributes to its lipophilicity, which is essential for membrane permeability and drug delivery systems. Recent advancements in nanotechnology have explored the use of this compound in drug delivery vehicles, such as liposomes and nanoparticles, to improve therapeutic outcomes.

In terms of synthesis, 3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired yield and purity of the final product. Researchers have optimized these methods to achieve higher yields and reduce impurities, ensuring the compound's quality for subsequent applications.

The compound's hydrochloride salt form also plays a crucial role in its stability and shelf life. Studies have shown that proper storage conditions can significantly extend the product's usability without compromising its chemical integrity. This is particularly important for pharmaceutical applications where consistency is paramount.

Looking ahead, 3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride holds promise in several therapeutic areas. Its potential as an anti-inflammatory agent has been explored in preclinical models, showing promising results in reducing inflammation markers. Additionally, its role in modulating cellular signaling pathways makes it a candidate for treating chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(1-Amino-2,2-Dimethylpropyl)Benzoic Acid Hydrochloride (CAS No. 2375268-13-4) is a versatile compound with significant potential in drug discovery and development. Its unique structure and functional groups make it a valuable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound remains at the forefront of scientific innovation.

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